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Compound of Interest

Compound Name: Balsalazide sodium

Cat. No.: B10762475 Get Quote

For laboratory professionals engaged in research and development, ensuring safety during the

handling of active pharmaceutical ingredients is paramount. This guide provides essential

safety and logistical information for the handling of Balsalazide sodium, a prodrug of

mesalamine used in the treatment of ulcerative colitis. Adherence to these procedures is critical

to minimize exposure risk and ensure a safe laboratory environment.

Immediate Safety and Logistical Information
Balsalazide sodium is not classified as a hazardous substance according to the 2012 OSHA

Hazard Communication Standard.[1] However, it is prudent to handle it with care to avoid

potential allergic skin reactions and the effects of dust inhalation.[2]

Personal Protective Equipment (PPE):

A comprehensive approach to personal protection is crucial when handling Balsalazide
sodium. The following table summarizes the recommended PPE:
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Body Part
Personal Protective
Equipment

Specification

Eyes/Face
Safety glasses with side

shields or goggles

Conforming to EN 166 (EU) or

NIOSH (US) standards.[3]

Skin Protective gloves and clothing

Fire/flame resistant and

impervious clothing is

recommended.[3][4] Handle

with gloves that have been

inspected prior to use.[4]

Respiratory
NIOSH/MSHA approved

respiratory protection

To be worn if exposure limits

are exceeded or irritation is

experienced.[1] A full-face

respirator should be used in

such cases.[3][4]

Storage and Handling:

Proper storage and handling are vital to maintain the integrity of Balsalazide sodium and the

safety of laboratory personnel.

Parameter Guideline

Handling

Handle in a well-ventilated area.[3][4] Avoid

contact with eyes, skin, and clothing.[2] Avoid

the formation of dust and aerosols.[3][4][5]

Wash hands thoroughly after handling.[2]

Storage

Store in a dry, cool, and well-ventilated place

with tightly closed containers.[1][3]

Recommended storage temperature is 4°C.[1]

In Case of Exposure or Spill:

Immediate and appropriate action is necessary in the event of accidental exposure or spillage.
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Incident First-Aid / Spill Response

Eye Contact Immediately flush with plenty of water.[2]

Skin Contact Wash off with soap and water.[1][2]

Inhalation Remove to fresh air.[1][2]

Ingestion Rinse mouth with water.[4][5]

Spill

Sweep up and place in a proper container for

disposal.[2] Minimize dust generation.[2] A

vacuum cleaner with a HEPA filter is

recommended for dust collection.[2]

Operational Plan for Handling Balsalazide Sodium
A systematic approach to handling Balsalazide sodium from receipt to disposal minimizes

risks. The following workflow outlines the key steps:
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Preparation

Handling

Post-Handling

Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation

Don appropriate Personal Protective Equipment (PPE)

Weigh and handle Balsalazide sodium in a designated area

Proceed to Handling

Avoid dust generation

Keep containers tightly closed when not in use

Clean work surfaces thoroughly

Proceed to Post-Handling

Properly doff and dispose of/clean PPE

Wash hands thoroughly

Dispose of waste in sealed, labeled containers

Proceed to Disposal

Follow institutional and local disposal regulations

Click to download full resolution via product page

Safe handling workflow for Balsalazide sodium.
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Disposal Plan
The disposal of Balsalazide sodium and its contaminated waste must be handled responsibly

to prevent environmental contamination.

Waste Collection:

All waste materials, including unused product and contaminated PPE, should be collected in

sealed containers.[2]

Disposal Method:

Disposal should be carried out in accordance with all applicable regional, national, and local

laws and regulations.[1]

Incineration of the waste at an approved USEPA incinerator is the recommended method of

disposal.[2]

Contaminated Packaging:

Empty containers may retain product residues and should be handled with the same

precautions as the product itself.[2]

These containers should be taken to an approved waste handling site for recycling or

disposal.[2]

By implementing these safety protocols, researchers can confidently handle Balsalazide
sodium while minimizing personal and environmental risks, thereby fostering a culture of

safety and responsibility in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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